Oxepin
Overview
Description
Compounds based on a 7-membered heterocyclic ring including an oxygen. They can be considered a medium ring ether. A natural source is the MONTANOA plant genus. Some dibenzo-dioxepins, called depsidones, are found in GARCINIA plants.
Scientific Research Applications
Pseudo Jahn-Teller Effect in Oxepin
Oxepin, a heterocyclic compound with a seven-membered ring, shows instability in its planar configuration due to the pseudo Jahn-Teller effect (PJTE). This effect causes a symmetry breaking phenomenon and non-planarity in the structure of oxepin and its derivatives, impacting its applications in medicinal chemistry, particularly in anti-depressive drugs (Ilkhani, 2017).
Synthesis of Dibenzo[b,f]oxepins
Dibenzo[b,f]oxepin scaffolds, found in the Bauhinia plant family with potent medicinal properties, are efficiently synthesized through Ullmann-type coupling and ring-closing metathesis reactions. These compounds are significant in pharmaceutical research due to their biological and medicinal properties (Bharath et al., 2013).
Oxepin in Marine-Derived Fungi
Oxepin-containing compounds isolated from marine-derived fungi, like Aspergillus sp., have shown weak growth inhibitory activity against certain cell lines, indicating potential applications in biotechnology and pharmacology (Lee et al., 2011).
Biosynthesis of Oxepinamides in Fungi
The biosynthetic pathway of oxepinamide D in Aspergillus ustus has been elucidated, demonstrating the role of cytochrome P450 enzymes in highly specific and stereoselective oxepin ring formation. This study contributes to the understanding of natural product biosynthesis in fungi (Zheng et al., 2021).
Chemotherapeutic Importance of Oxepines
Oxepine derivatives, especially benzoxepine, hold a significant position in the medicinal and pharmaceutical industries. They exhibit excellent biological activities and are desirable in designing novel biological agents. Their chemotherapeutic applications are crucial in pharmaceutical research (Ugwu et al., 2020).
Oxepinone in Carbohydrate-Based Synthesis
Carbohydrate-based oxepines, synthesized using oxepinone intermediates, are important in the development of novel ring-expanded carbohydrate analogs. These compounds have potential applications in organic chemistry and drug development (Castro et al., 2009).
Oxepin in Anti-Inflammatory Compounds
Oxepin derivatives isolated from the stem bark of Bauhinia rufescens have shown anti-inflammatory potentials based on the cyclooxygenase-2 enzyme model. This indicates their relevance in developing new anti-inflammatory drugs (Muhammad & Sirat, 2013).
properties
CAS RN |
291-70-3 |
|---|---|
Product Name |
Oxepin |
Molecular Formula |
C6H6O |
Molecular Weight |
94.11 g/mol |
IUPAC Name |
oxepine |
InChI |
InChI=1S/C6H6O/c1-2-4-6-7-5-3-1/h1-6H |
InChI Key |
ATYBXHSAIOKLMG-UHFFFAOYSA-N |
SMILES |
C1=CC=COC=C1 |
Canonical SMILES |
C1=CC=COC=C1 |
Other CAS RN |
291-70-3 |
synonyms |
Oxepene Oxepenes Oxepin Oxepins |
Origin of Product |
United States |
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